Cas no 2098048-43-0 (2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid)

2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid is a specialized bicyclic compound featuring a hydroxymethyl group and a carboxylic acid functionality. Its unique octahydro-isoindole scaffold provides structural rigidity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The hydroxymethyl group enhances solubility and offers a reactive site for further derivatization, while the acetic acid moiety allows for conjugation or salt formation. This compound is particularly useful in the development of peptidomimetics and bioactive molecules due to its constrained geometry and functional versatility. Its well-defined stereochemistry and stability under various conditions further contribute to its utility in medicinal chemistry and material science applications.
2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid structure
2098048-43-0 structure
Product Name:2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid
CAS No:2098048-43-0
MF:C11H19NO3
MW:213.273463487625
CID:4773059
Update Time:2025-11-02

2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3a-(hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid
    • 2-[7a-(hydroxymethyl)-3,3a,4,5,6,7-hexahydro-1H-isoindol-2-yl]acetic acid
    • 2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid
    • Inchi: 1S/C11H19NO3/c13-8-11-4-2-1-3-9(11)5-12(7-11)6-10(14)15/h9,13H,1-8H2,(H,14,15)
    • InChI Key: ORXKUJJSLFQHRU-UHFFFAOYSA-N
    • SMILES: OCC12CCCCC1CN(CC(=O)O)C2

Computed Properties

  • Exact Mass: 213.13649347 g/mol
  • Monoisotopic Mass: 213.13649347 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 60.8
  • Molecular Weight: 213.27

2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid Pricemore >>

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A173501-100mg
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2098048-43-0
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$ 95.00 2022-06-08
TRC
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2-(3a-(Hydroxymethyl)octahydro-2h-isoindol-2-yl)acetic Acid
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Additional information on 2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid

2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid (CAS 2098048-43-0): A Comprehensive Overview

The compound 2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid (CAS 2098048-43-0) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of isoindoline derivatives, which are increasingly gaining attention in pharmaceutical and material science research due to their versatile applications. The presence of both a hydroxymethyl group and an acetic acid moiety in its structure makes it a valuable intermediate for further chemical modifications.

One of the most intriguing aspects of 2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid is its potential role in drug discovery. Researchers are exploring its utility as a building block for novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs. The octahydro-2H-isoindole core is structurally similar to several bioactive compounds, making it a promising candidate for further investigation. Recent studies have highlighted its compatibility with peptide coupling reactions, which opens up possibilities for creating hybrid molecules with enhanced biological activity.

From a chemical perspective, 2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid exhibits interesting properties that make it suitable for various synthetic applications. The compound's hydroxymethyl functionality allows for straightforward derivatization, while the acetic acid group provides an additional handle for conjugation. These features are particularly valuable in medicinal chemistry, where researchers often need to fine-tune the physicochemical properties of lead compounds. The growing interest in small molecule therapeutics has further increased the demand for such versatile intermediates.

The synthesis of 2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid typically involves multi-step organic transformations, starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the current industry trends toward sustainable manufacturing. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and correct structural assignment.

Beyond pharmaceutical applications, 2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid has shown promise in materials science. Its unique structural features make it a potential candidate for developing functional polymers and smart materials. The compound's ability to participate in hydrogen bonding interactions could be exploited to create materials with specific mechanical or responsive properties. This aligns well with current research trends focusing on bio-based materials and sustainable chemistry solutions.

Quality control and storage of 2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid require careful consideration. The compound should be stored under inert conditions to preserve its chemical integrity, preferably at low temperatures. Standard analytical methods confirm its stability profile and purity, which are critical parameters for research and industrial applications. The growing emphasis on quality by design (QbD) in chemical manufacturing underscores the importance of rigorous characterization for such specialized compounds.

The market for 2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid reflects broader trends in fine chemicals and pharmaceutical intermediates. With increasing investment in drug discovery and personalized medicine, demand for high-quality, structurally diverse building blocks continues to rise. Suppliers catering to this niche market emphasize custom synthesis capabilities and scale-up services, addressing the evolving needs of research institutions and pharmaceutical companies.

From a regulatory standpoint, 2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid falls under general chemical safety guidelines. Proper handling procedures should be followed, including the use of appropriate personal protective equipment (PPE) and engineering controls. The compound's safety data sheet provides detailed information about its handling, storage, and disposal, in compliance with global chemical safety standards.

Future research directions for 2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid may explore its potential in emerging fields such as bioconjugation chemistry and targeted drug delivery systems. The compound's structural versatility positions it well for applications in prodrug design and biomaterials engineering. As synthetic methodologies continue to advance, we can expect to see more innovative uses for this interesting molecular scaffold.

In conclusion, 2-(3a-(Hydroxymethyl)octahydro-2H-isoindol-2-yl)acetic acid (CAS 2098048-43-0) represents a valuable chemical entity with diverse potential applications. Its unique structural features, combined with current research trends in medicinal chemistry and materials science, make it a compound worth watching in the coming years. As the scientific community continues to explore novel chemical spaces, intermediates like this will play an increasingly important role in driving innovation across multiple disciplines.

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